Cas no 1315378-28-9 (3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine)

• Product Name: 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine
• CAS No: 1315378-28-9
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 6101469
• PubChem ID: 54775926
• Update Time: 2025-07-04

3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine
• (E)-3-(4-fluorophenyl)-N-methylprop-2-en-1-amine
• [(2E)-3-(4-fluorophenyl)prop-2-en-1-yl](methyl)amine
• EN300-1246619
• 1637784-75-8
• SCHEMBL21568848
• 1315378-28-9
• EN300-7459314
• CS-0301364
• [3-(4-fluorophenyl)prop-2-en-1-yl](methyl)amine

• Inchi： 1S/C10H12FN/c1-12-8-2-3-9-4-6-10(11)7-5-9/h2-7,12H,8H2,1H3/b3-2+
• InChI Key： PLYRKKZZGXAHRK-NSCUHMNNSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CNC

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine

Professional Introduction to 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine (CAS No. 1315378-28-9)

3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine, chemically designated as CAS No. 1315378-28-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a 4-fluorophenyl group attached to a prop-2-en-1-yl backbone with a methylamine substituent, exhibits unique structural and functional properties that make it a valuable candidate for further research and development.

The 4-fluorophenyl moiety is a well-documented pharmacophore in drug design, known for its ability to modulate biological activity through electronic and steric effects. The presence of this group in 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine suggests potential interactions with biological targets such as enzymes and receptors, which are critical for the development of new therapeutic agents.

In recent years, there has been growing interest in the synthesis and characterization of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The compound 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine aligns with this trend, offering a promising scaffold for the discovery of novel bioactive molecules.

The prop-2-en-1-yl group, also known as an allylamine moiety, introduces a degree of flexibility and reactivity to the molecule. This structural feature can be exploited to fine-tune the pharmacological properties of 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine, making it a versatile building block for medicinal chemistry campaigns. Allylamines have been widely studied for their role in various biological processes, including neurotransmitter modulation and anti-inflammatory effects.

The methylamine substituent at the terminal position of the molecule further contributes to its chemical diversity. Methylamines are commonly found in biologically active compounds and can serve as key functional groups for interactions with biological targets. The combination of these features in 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine makes it an intriguing candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with unprecedented accuracy. These tools have been instrumental in guiding the design and optimization of molecules like 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic activity.

The synthesis of 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have greatly facilitated the construction of complex molecular architectures. These techniques allow for the efficient introduction of fluorinated aromatic groups and other functional moieties, making them indispensable tools in contemporary drug development.

In addition to its synthetic appeal, 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine holds promise for its potential applications in various therapeutic areas. For instance, its structural features suggest that it may exhibit properties relevant to central nervous system disorders, where fluorinated aromatic compounds have shown significant promise. Furthermore, its allylamine core could be exploited for the development of novel anti-inflammatory agents.

The compound's unique combination of a fluorinated phenyl ring and an allylamine substituent positions it as a valuable scaffold for structure-based drug design. By integrating insights from computational modeling with experimental data, researchers can iteratively refine the structure of 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine to maximize its bioactivity while minimizing potential side effects.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact selectively with specific targets. 3-(4-fluorophenyl)prop-2-en-1-yl(methyl)amine represents a prime example of how structural innovation can lead to the discovery of new therapeutic agents. Its unique chemical profile makes it an attractive candidate for further investigation into its potential applications in medicine.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its pharmacological properties and exploring new synthetic routes. As more data becomes available, it is likely that 3-(4-fluorophenyl)prop-2-en-1-y(l(methyl)methylenel)methylenel)methylenel)methylenel)methylenel)methylenel)methylenel)methylenel)methylenel)methylenel)methylenel)methylenel)methylenel))methylmethylene))methylmethylene))methylmethylene))methylmethylene))methylmethylene))methylmethylene))methylmethylene))methylmethylene))methylmethylene))methylmethylene)) will find broader utility in pharmaceutical research and development.